Cas no 2171560-59-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid
• CAS No: 2171560-59-9
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6547162
• PubChem ID: 165819785
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6,6,6-trifluorohexan-3-yl)carbamoyl]propanoic acid
• 2171560-59-9
• EN300-1568836

• Inchi： 1S/C25H27F3N2O5/c1-2-15(11-12-25(26,27)28)29-23(33)21(13-22(31)32)30-24(34)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： TYUVVSNXMLBREA-UHFFFAOYSA-N
• SMILES： FC(CCC(CC)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid (CAS No. 2171560-59-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid, identified by its CAS number 2171560-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety and a trifluorohexyl group, both of which contribute to its unique chemical and biological properties.

The molecular structure of this compound features a central propanoic acid backbone, modified at the α-position by a carbamoyl group that is further functionalized with a methoxycarbonyl (MOC) protecting group. The presence of the fluorene ring system enhances the compound's solubility and stability in various solvents, making it particularly useful in synthetic chemistry and drug formulation. Additionally, the trifluorohexyl substituent introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutics. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In particular, 6,6,6-trifluorohexan-3-yl side chains have been widely studied for their ability to modulate enzyme interactions and receptor binding. This modification is particularly relevant in the design of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

The fluorene component of the molecule serves as an excellent aromatic scaffold for further derivatization. Fluorene-based compounds are known for their fluorescence properties, making them valuable tools in biochemical assays and imaging techniques. Moreover, the methoxycarbonyl (MOC) group provides a temporary protecting mechanism for the amino function, allowing for selective deprotection under controlled conditions. This feature is particularly useful in multi-step synthetic routes where orthogonal functionalization is required.

In the context of drug discovery, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid has been explored as a potential intermediate in the synthesis of bioactive peptides and peptidomimetics. The combination of a fluorinated side chain and a fluorene moiety offers a versatile platform for designing molecules with tailored biological activities. For instance, such structures have been investigated for their potential as scaffolds for antimicrobial agents or as modulators of metabolic pathways.

Recent studies have demonstrated the utility of this compound in the development of targeted therapies for cancer. By leveraging its structural features, researchers have designed analogs that exhibit selective inhibition of cancer-specific enzymes or receptors. The trifluorohexyl group has been shown to enhance binding affinity to certain protein targets, while the fluorene ring provides a handle for further functionalization or labeling with fluorescent probes. These properties make it an attractive candidate for preclinical studies aimed at identifying novel anticancer agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid involves multiple steps that require precise control over reaction conditions. The introduction of the fluorene methoxycarbonylamino group necessitates careful selection of reagents to avoid side reactions. Similarly, the attachment of the trifluorohexyl moiety requires expertise in handling fluorinated intermediates. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity.

From a biochemical perspective, this compound exhibits interesting interactions with biological targets due to its dual functionality. The amino group can participate in hydrogen bonding or ionic interactions with protein surfaces, while the carboxylic acid moiety can engage in salt bridge formations or coordinate with metal ions. These interactions are critical for understanding how the compound behaves within biological systems and how it can be optimized for therapeutic use.

The potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6,6,6-trifluorohexan-3-yl)carbamoylpropanoic acid extend beyond oncology into other areas such as neurology and immunology. Researchers are exploring its efficacy as a modulator of neurotransmitter receptors or as an immunomodulatory agent. The structural flexibility provided by its core framework allows for further derivatization into compounds with specific pharmacological profiles tailored to different disease states.

In conclusion, 2171560-59-9 represents a promising scaffold for drug discovery due to its unique structural features and versatile biological activities. Its combination of fluorinated side chains and fluorene moieties offers opportunities for designing molecules with improved pharmacokinetic properties and enhanced target specificity. As research continues to uncover new applications for this compound, 2171560-59-9 is poised to play an important role in the development of next-generation therapeutics.